Cas no 2566-48-5 (Bicyclo[2.2.1]heptan-7-ol)

• Product Name: Bicyclo[2.2.1]heptan-7-ol
• CAS No: 2566-48-5
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 271261
• PubChem ID: 137643
• Update Time: 2025-11-02

Bicyclo[2.2.1]heptan-7-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-7-ol
• 7-Bicyclo(2.2.1)heptanol
• 7-Hydroxynorbornane
• 7-Norbornanol
• 7-Norborneol
• Bicyclo(2.2.1)heptan-7-ol
• DTXSID10180362
• SCHEMBL1721586
• SCHEMBL18923907
• 2566-48-5
• CS-0057898
• QSOLQDIOEJREPU-UHFFFAOYSA-N

• Inchi： 1S/C7H12O/c8-7-5-1-2-6(7)4-3-5/h5-8H,1-4H2
• InChI Key： QSOLQDIOEJREPU-UHFFFAOYSA-N
• SMILES： OC1C2CCC1CC2

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.097
• Boiling Point: 190°C at 760 mmHg
• Flash Point: 74.4°C
• Refractive Index: 1.537
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on Bicyclo[2.2.1]heptan-7-ol

Exploring the Unique Properties and Applications of Bicyclo[2.2.1]heptan-7-ol (CAS No. 2566-48-5)

Bicyclo[2.2.1]heptan-7-ol (CAS No. 2566-48-5) is a fascinating bicyclic alcohol that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique norbornane skeleton, serves as a versatile intermediate in organic synthesis and material science. Its rigid molecular structure and functional hydroxyl group make it an attractive building block for designing complex molecules with tailored properties.

The chemical industry has seen a surge in demand for Bicyclo[2.2.1]heptan-7-ol derivatives, particularly in the development of high-performance polymers and specialty chemicals. Researchers are increasingly exploring its potential in creating bio-based materials, aligning with the global push toward sustainability. The compound's ability to form stable hydrogen bonds and its low environmental impact have positioned it as a key player in green chemistry initiatives.

One of the most intriguing aspects of Bicyclo[2.2.1]heptan-7-ol is its role in pharmaceutical research. While not a drug itself, its derivatives are being investigated for their potential in drug delivery systems and biocompatible coatings. The compound's structural rigidity contributes to enhanced stability in various formulations, making it valuable for controlled-release applications. Recent studies have also examined its use in flavor and fragrance compositions, where its unique olfactory properties can be harnessed.

From a synthetic chemistry perspective, Bicyclo[2.2.1]heptan-7-ol synthesis presents interesting challenges and opportunities. The compound can be prepared through various routes, including Diels-Alder reactions followed by selective reduction. Modern catalytic methods have significantly improved the efficiency of its production, reducing energy consumption and waste generation. These advancements align with the growing demand for atom-economical processes in chemical manufacturing.

The material science community has discovered valuable applications for Bicyclo[2.2.1]heptan-7-ol-based polymers. When incorporated into polymer backbones, this compound imparts enhanced thermal stability and mechanical strength to the resulting materials. These properties are particularly valuable in high-temperature applications and advanced composite materials. Recent breakthroughs have demonstrated its potential in creating self-healing materials, a rapidly growing field in materials science.

Environmental considerations surrounding Bicyclo[2.2.1]heptan-7-ol have also come into focus. The compound exhibits favorable biodegradation profiles compared to many synthetic intermediates, making it an attractive option for eco-friendly formulations. Regulatory agencies have noted its low toxicity potential, which has contributed to its growing adoption in various industries. This aspect is particularly relevant as companies seek safer chemical alternatives to meet increasingly stringent environmental regulations.

In the field of asymmetric synthesis, Bicyclo[2.2.1]heptan-7-ol serves as an important chiral building block. Its defined stereochemistry allows for the construction of complex molecular architectures with precise spatial arrangements. This characteristic has proven invaluable in the synthesis of optically active compounds, which are crucial for many pharmaceutical and agrochemical applications. Recent publications highlight innovative uses of this compound in organocatalysis and molecular recognition systems.

The commercial availability of Bicyclo[2.2.1]heptan-7-ol has expanded significantly in recent years, with multiple suppliers offering high-purity grades for research and industrial applications. Quality control parameters such as purity specifications and isomeric composition have become increasingly important as applications become more sophisticated. Analytical techniques like GC-MS and NMR spectroscopy are routinely employed to characterize this compound and ensure batch-to-batch consistency.

Looking toward future applications, researchers are investigating the potential of Bicyclo[2.2.1]heptan-7-ol in energy storage systems and electronic materials. Preliminary studies suggest that derivatives of this compound may contribute to improved performance in battery electrolytes and organic semiconductors. These developments align with current trends in renewable energy technologies and flexible electronics, areas that are receiving substantial research funding worldwide.

For laboratory researchers working with Bicyclo[2.2.1]heptan-7-ol, proper handling and storage recommendations should be followed. While not classified as hazardous, standard chemical safety protocols should be observed. The compound is typically stored under anhydrous conditions to preserve its stability, and its solubility characteristics in various organic solvents are well-documented in the literature.

The scientific literature contains numerous references to Bicyclo[2.2.1]heptan-7-ol structural analogs and their diverse applications. Comparative studies of norbornane derivatives often highlight the unique advantages offered by this particular alcohol. As synthetic methodologies continue to advance, we can anticipate even broader utilization of this versatile compound across multiple scientific disciplines.